5-(bromomethyl)-2-methyl-1,3-benzoxazole
Overview
Description
5-(Bromomethyl)-2-methyl-1,3-benzoxazole (5-BMBz) is an organic compound belonging to the benzoxazole family. It is a colorless, water-soluble compound with a melting point of 138 °C. 5-BMBz is commonly used in various scientific research applications, including biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
5-(bromomethyl)-2-methyl-1,3-benzoxazole has been used in a variety of scientific research applications, including biochemistry, pharmacology, and medicinal chemistry. In biochemistry, 5-(bromomethyl)-2-methyl-1,3-benzoxazole has been used to study the metabolism of drugs, as well as the structure and function of proteins. In pharmacology, 5-(bromomethyl)-2-methyl-1,3-benzoxazole has been used to study the interactions between drugs and their targets, as well as to develop new drugs. In medicinal chemistry, 5-(bromomethyl)-2-methyl-1,3-benzoxazole has been used to study the structure and activity of various compounds, as well as to develop new drugs.
Mechanism of Action
The mechanism of action of 5-(bromomethyl)-2-methyl-1,3-benzoxazole is not yet fully understood. However, it is known that 5-(bromomethyl)-2-methyl-1,3-benzoxazole acts as an inhibitor of several enzymes, including cyclooxygenase and lipoxygenase. In addition, 5-(bromomethyl)-2-methyl-1,3-benzoxazole has been shown to interact with various proteins, including G-protein coupled receptors, tyrosine kinases, and phosphatases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(bromomethyl)-2-methyl-1,3-benzoxazole are not yet fully understood. However, it has been shown to inhibit the production of prostaglandins and leukotrienes, which are involved in inflammation and pain. In addition, 5-(bromomethyl)-2-methyl-1,3-benzoxazole has been shown to have anti-cancer, anti-inflammatory, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(bromomethyl)-2-methyl-1,3-benzoxazole in laboratory experiments is its water solubility, which makes it easy to handle and manipulate. In addition, 5-(bromomethyl)-2-methyl-1,3-benzoxazole is relatively inexpensive and can be synthesized easily in the laboratory. However, there are some limitations to using 5-(bromomethyl)-2-methyl-1,3-benzoxazole in laboratory experiments. For example, 5-(bromomethyl)-2-methyl-1,3-benzoxazole is not very stable and can degrade quickly if not stored properly. In addition, 5-(bromomethyl)-2-methyl-1,3-benzoxazole is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for 5-(bromomethyl)-2-methyl-1,3-benzoxazole research. One potential direction is to further explore the biochemical and physiological effects of 5-(bromomethyl)-2-methyl-1,3-benzoxazole. This could include studying the metabolic pathways involved in the synthesis and degradation of 5-(bromomethyl)-2-methyl-1,3-benzoxazole, as well as the effects of 5-(bromomethyl)-2-methyl-1,3-benzoxazole on various physiological processes. Another potential direction is to explore the potential therapeutic applications of 5-(bromomethyl)-2-methyl-1,3-benzoxazole. This could include studying the potential of 5-(bromomethyl)-2-methyl-1,3-benzoxazole as an anti-cancer, anti-inflammatory, or anti-microbial agent. Finally, further research could be done on the synthesis and stability of 5-(bromomethyl)-2-methyl-1,3-benzoxazole, as well as on its interactions with various proteins and enzymes.
Synthesis Methods
5-(bromomethyl)-2-methyl-1,3-benzoxazole can be synthesized through a three-step reaction starting from 2-methyl-1,3-benzoxazole. The first step involves the bromination of 2-methyl-1,3-benzoxazole with bromine in aqueous sulfuric acid to form 5-bromo-2-methyl-1,3-benzoxazole. The second step involves the oxidation of 5-bromo-2-methyl-1,3-benzoxazole with hydrogen peroxide in the presence of potassium permanganate to form 5-(bromomethyl)-2-methyl-1,3-benzoxazole. The final step involves the hydrolysis of 5-(bromomethyl)-2-methyl-1,3-benzoxazole with aqueous hydrochloric acid to form 2-methyl-1,3-benzoxazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-2-methyl-1,3-benzoxazole involves the bromination of 2-methyl-1,3-benzoxazole followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "2-methyl-1,3-benzoxazole", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1,3-benzoxazole in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution to neutralize the excess bromine and form the intermediate 5-bromo-2-methyl-1,3-benzoxazole.", "Step 3: Isolate the intermediate by filtration and wash with water.", "Step 4: Dissolve the intermediate in acetic acid and add formaldehyde with stirring.", "Step 5: Add sodium acetate to the solution and heat under reflux for several hours.", "Step 6: Cool the solution and isolate the product by filtration.", "Step 7: Wash the product with water and dry in a vacuum oven to obtain 5-(bromomethyl)-2-methyl-1,3-benzoxazole." ] } | |
CAS RN |
136663-54-2 |
Product Name |
5-(bromomethyl)-2-methyl-1,3-benzoxazole |
Molecular Formula |
C9H8BrNO |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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